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Compound of Interest

Compound Name: AM-5308

Cat. No.: B12425855 Get Quote

Introduction
AM-5308 is a potent and selective inhibitor of the mitotic kinesin KIF18A, a protein crucial for

chromosome segregation during cell division.[1][2][3] Its ability to disrupt mitosis in cancer cells

makes it a valuable tool in cancer research and drug development.[3][4] This application note

provides detailed protocols for the preparation of AM-5308 stock and working solutions for in

vitro and in vivo experimental use.

AM-5308 Properties
A summary of the key chemical and physical properties of AM-5308 is provided in the table

below.

Property Value Reference

Molecular Weight 529.65 g/mol [1]

Formula C26H35N5O5S [5][6]

Solubility 10 mM in DMSO [2]

Storage (Powder) 2 years at -20°C [3][6]

Storage (Stock Solution in

DMSO)

6 months at -80°C; 1 month at

-20°C
[1][6]
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Experimental Protocols
A. Preparation of a 10 mM AM-5308 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AM-5308 in dimethyl

sulfoxide (DMSO).

Materials:

AM-5308 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculate the required mass of AM-5308:

To prepare 1 mL of a 10 mM stock solution, use the following calculation:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 529.65 g/mol = 5.2965 mg

Weigh the AM-5308 powder:

Carefully weigh out approximately 5.30 mg of AM-5308 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AM-5308
powder.
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Dissolve the compound:

Vortex the solution until the AM-5308 powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot and store:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6]

B. Preparation of Working Solutions for In Vitro Assays
This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for

typical in vitro cell-based assays. Common working concentrations for AM-5308 range from 0

to 10 µM.[1]

Materials:

10 mM AM-5308 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the desired final concentration and volume of the working solution.

Perform a serial dilution of the 10 mM stock solution in cell culture medium or assay buffer to

achieve the desired final concentration.

Example for preparing 1 mL of a 10 µM working solution:

Add 1 µL of the 10 mM AM-5308 stock solution to 999 µL of cell culture medium.
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Mix thoroughly by gentle pipetting or vortexing.

Prepare a vehicle control:

Prepare a vehicle control solution containing the same final concentration of DMSO as the

highest concentration of AM-5308 used in the experiment. This is crucial to control for any

effects of the solvent on the cells.

Use immediately:

It is recommended to prepare working solutions fresh for each experiment.

C. Preparation of a 2 mg/mL Suspended Solution for In
Vivo Use
This protocol describes the preparation of a suspended solution of AM-5308 suitable for

intraperitoneal injection in animal models.[1]

Materials:

AM-5308 powder

Dimethyl sulfoxide (DMSO)

20% Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline

Sterile tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Prepare a 20 mg/mL stock solution in DMSO:

Dissolve the required amount of AM-5308 in DMSO to make a 20 mg/mL stock solution.

Prepare the final suspended solution:
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For every 1 mL of the final working solution, add 100 µL of the 20 mg/mL DMSO stock

solution to 900 µL of 20% SBE-β-CD in saline.

Mix the solution thoroughly by vortexing to ensure a uniform suspension.

Administer immediately:

This suspended solution should be used immediately after preparation for oral or

intraperitoneal injection.[1]

Visualized Protocols
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Caption: Workflow for preparing a 10 mM AM-5308 stock solution.

Working Solution Preparation (e.g., 10 µM)
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Caption: Workflow for preparing a 10 µM AM-5308 working solution.

Signaling Pathway Context
AM-5308 targets KIF18A, a kinesin motor protein that plays a critical role in regulating

microtubule dynamics at the plus-ends during mitosis. Inhibition of KIF18A's ATPase activity

disrupts chromosome congression at the metaphase plate, leading to the activation of the
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mitotic checkpoint (also known as the spindle assembly checkpoint) and ultimately inducing cell

cycle arrest and apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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